![molecular formula C20H26N4OS B2802621 2-(benzylthio)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide CAS No. 2034205-58-6](/img/structure/B2802621.png)
2-(benzylthio)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide
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Description
2-(benzylthio)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide, also known as BCPA, is a small molecule drug that has been widely studied for its potential therapeutic applications. BCPA is a member of the piperidine class of compounds, which are known for their diverse pharmacological activities.
Scientific Research Applications
Chemical Synthesis and Derivative Formation:
- The utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives has been explored. One study synthesized novel pyrazole derivatives through cyclocondensation involving a compound similar to 2-(benzylthio)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acetamide, demonstrating the compound's role in creating structurally diverse molecules (Khalil et al., 2017).
Antitumor and Antioxidant Properties:
- A study on the synthesis and antitumor evaluation of certain new N-substituted-2-amino-1,3,4-thiadiazoles showed the potential of compounds structurally related to this compound for antitumor applications. This implies potential in cancer research and therapy (Hamama et al., 2013).
Insecticidal Properties:
- Research involving new 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, a compound with similarities to this compound, focused on the synthesis of various heterocycles for insecticidal assessment. This suggests possible uses in agriculture and pest control (Fadda et al., 2017).
Antimicrobial Nano-Materials:
- A study on antimicrobial nano-materials involving derivatives of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide, which is structurally related to the compound , highlighted the potential antimicrobial applications. This indicates possible uses in pharmaceuticals and biotechnology (Mokhtari & Pourabdollah, 2013).
Alzheimer's Disease Research:
- Another study synthesized 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as potent inhibitors of acetylcholinesterase, suggesting their use in Alzheimer's disease research. This highlights the compound's relevance in neurodegenerative disease research (Umar et al., 2019).
properties
IUPAC Name |
2-benzylsulfanyl-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4OS/c25-20(14-26-13-15-4-2-1-3-5-15)21-17-8-10-24(11-9-17)19-12-18(22-23-19)16-6-7-16/h1-5,12,16-17H,6-11,13-14H2,(H,21,25)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLAVBVAGUSQRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)CSCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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